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Compound of Interest

Compound Name: 4-Methoxybenzyl acetate-d3

Cat. No.: B1616827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and technical applications of 4-Methoxybenzyl acetate-d3. This deuterated stable isotope-

labeled compound serves as a critical internal standard for quantitative analysis in various

research and development settings, particularly in the pharmaceutical and flavor and fragrance

industries.

Introduction to 4-Methoxybenzyl acetate-d3
4-Methoxybenzyl acetate-d3 is the deuterated form of 4-methoxybenzyl acetate, a compound

also known as anisyl acetate. The replacement of three hydrogen atoms with deuterium atoms

on the methoxy group results in a molecule with a higher mass-to-charge ratio (m/z) that is

readily distinguishable by mass spectrometry from its non-labeled counterpart. This property

makes it an ideal internal standard for correcting for variations in sample preparation, injection

volume, and instrument response in analytical methods such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2] Its utility

is particularly valuable in complex matrices where matrix effects can significantly impact the

accuracy and precision of quantification.

Commercial Supplier Overview
Several chemical suppliers offer 4-Methoxybenzyl acetate-d3 for research purposes. The

following table summarizes key information from various suppliers to aid in the selection of the
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most suitable product for your analytical needs.

Supplier
Catalog
Number

CAS
Number

Purity
Isotopic
Enrichment

Available
Quantities

MedchemExp

ress

HY-

W016481S

1394230-53-

5

>98%

(typical)
Not specified

1 mg, 5 mg,

10 mg

Santa Cruz

Biotechnolog

y

Not specified
1394230-53-

5
Not specified Not specified Inquire

Weber Lab Not specified
1394230-53-

5
Not specified Not specified Inquire

Milan System Not specified
1394230-53-

5
Not specified Not specified Inquire

Sura Cell Not specified
1394230-53-

5
Not specified Not specified Inquire

Toronto

Research

Chemicals

M211752
1394230-53-

5
Not specified Not specified Inquire

Alsachim Not specified
1394230-53-

5
Not specified Not specified Inquire

Note: Purity and isotopic enrichment values can vary between lots. It is recommended to

request a lot-specific Certificate of Analysis (CoA) from the supplier for precise data.[3][4][5][6]

Synthesis of 4-Methoxybenzyl acetate-d3
The synthesis of 4-Methoxybenzyl acetate-d3 typically involves the use of a deuterated

starting material. A common synthetic route would be the esterification of 4-methoxybenzyl

alcohol-d3 with acetic anhydride or acetyl chloride. The deuterated alcohol precursor can be

prepared through various methods, including the reduction of 4-methoxybenzaldehyde with a

deuterated reducing agent like sodium borodeuteride. The final product is then purified using

techniques such as column chromatography to achieve high chemical and isotopic purity.
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Experimental Protocols: Application as an Internal
Standard
The primary application of 4-Methoxybenzyl acetate-d3 is as an internal standard in

quantitative analytical methods. Below are detailed methodologies for its use in both GC-MS

and LC-MS/MS.

Quantitative Analysis by GC-MS
This method is suitable for the analysis of volatile and semi-volatile compounds, such as flavor

and fragrance components.[7][8][9][10]

1. Preparation of Standard Solutions:

Stock Solution (Analyte): Prepare a stock solution of non-labeled 4-methoxybenzyl acetate in

a suitable solvent (e.g., methanol, ethyl acetate) at a concentration of 1 mg/mL.

Stock Solution (Internal Standard): Prepare a stock solution of 4-Methoxybenzyl acetate-d3
in the same solvent at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

analyte stock solution and adding a fixed concentration of the internal standard stock

solution to each. The concentration of the internal standard should be consistent across all

calibration standards and samples.

2. Sample Preparation:

To a known volume or weight of the sample matrix, add the same fixed amount of the 4-
Methoxybenzyl acetate-d3 internal standard solution as used in the calibration standards.

Perform the necessary extraction procedure (e.g., liquid-liquid extraction, solid-phase

microextraction) to isolate the analyte and internal standard from the matrix.

Concentrate or dilute the extract as needed to fall within the calibration range.

3. GC-MS Analysis:
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Gas Chromatograph (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Inlet Temperature: 250 °C

Oven Temperature Program: Start at a suitable initial temperature (e.g., 60 °C), hold for 1-

2 minutes, then ramp at a rate of 10-20 °C/min to a final temperature of 280-300 °C.

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan. In SIM mode, monitor

characteristic ions for both the analyte and the deuterated internal standard. For 4-

methoxybenzyl acetate, characteristic ions might include m/z 180 (molecular ion), 121,

and 107. For the d3-labeled standard, the molecular ion would be at m/z 183.

4. Data Analysis:

Integrate the peak areas of the selected ions for both the analyte and the internal standard.

Calculate the response ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the response ratio against the concentration of the

analyte in the calibration standards.

Determine the concentration of the analyte in the samples by interpolating their response

ratios from the calibration curve.

Quantitative Analysis by LC-MS/MS
This method is highly sensitive and specific, making it suitable for bioanalytical studies, such as

pharmacokinetics, in complex biological matrices.[11][12]

1. Preparation of Standard Solutions:
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Follow the same procedure as for GC-MS to prepare stock and working standard solutions,

typically in a solvent compatible with the mobile phase (e.g., methanol, acetonitrile).

2. Sample Preparation (e.g., from plasma):

To a small volume of plasma (e.g., 100 µL), add the fixed amount of 4-Methoxybenzyl
acetate-d3 internal standard solution.

Perform protein precipitation by adding a threefold excess of a cold organic solvent (e.g.,

acetonitrile).

Vortex and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the initial mobile phase.

3. LC-MS/MS Analysis:

Liquid Chromatograph (LC) Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol

with 0.1% formic acid (B).

Flow Rate: 0.2-0.5 mL/min.

Mass Spectrometer (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize the precursor-to-product

ion transitions for both the analyte and the internal standard. For example:

4-Methoxybenzyl acetate (Analyte): [M+H]+ m/z 181 → characteristic product ion(s).
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4-Methoxybenzyl acetate-d3 (Internal Standard): [M+H]+ m/z 184 → corresponding

product ion(s).

4. Data Analysis:

Follow the same data analysis procedure as for GC-MS, using the peak areas from the MRM

chromatograms to calculate the response ratios and determine the analyte concentration.

Logical Workflow and Visualization
The following diagrams illustrate the general experimental workflow for using a deuterated

internal standard in a quantitative analytical method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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